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Compound of Interest

Ethyl 2-bromooxazole-4-
Compound Name:

carboxylate

Cat. No.: B044778

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethyl 2-bromooxazole-4-

carboxylate (CAS: 460081-20-3). Adherence to these protocols is essential for ensuring a safe
laboratory environment.

Chemical Identity and Hazards
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Property Value Reference

Ethyl 2-bromo-1,3-oxazole-4-
Synonyms carboxylate, 2-Bromo-oxazole-  [1][2][3]

4-carboxylic acid ethyl ester

Molecular Formula C6H6BrNO3 [21[31[4]
Molecular Weight 220.02 g/mol [2][4]
Appearance White crystalline solid [3]
Boiling Point 272.2 °C at 760 mmHg [2]
Flash Point 118.4 °C [2]
Density 1.617 g/cm3 [2]

Store long-term at -20°C under
an inert atmosphere. Keep

Storage ) ) ) [1114]
container tightly closed in a

cool, dry, well-ventilated area.

Hazard Identification and Precautionary Statements

Ethyl 2-bromooxazole-4-carboxylate is classified as a hazardous substance. The following
pictograms and statements summarize the key risks.

Pictogram:

ls.alt text

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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Precautionary Statements:
e Prevention: P261, P264, P271, P280[1]

« Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,
P337+P313, P362[1]

o Storage: P403+P233, P405[1]
e Disposal: P501[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling this compound. The
required PPE is categorized by the level of protection needed for different laboratory

operations.
Protection Level Required PPE When to Use
Safety glasses with side ] o
) For handling small quantities in
Standard Laboratory shields or goggles, lab coat, )
_ o a well-ventilated area or a
Operations nitrile gloves, closed-toe )
chemical fume hood.
shoes.
_ When there is a risk of
Chemical splash goggles, face )
] ] ) ] ) splashing or aerosol
Operations with Splash or shield, chemical-resistant ) )
) generation, such as during
Aerosol Potential apron or coveralls, double-

i - heating, vortexing, or
gloving (nitrile). )
transferring large volumes.

Full-face respirator with

o ) appropriate cartridges, For responding to spills or
Emergency Situations (Spills ) ) ]
chemical-resistant suit, heavy- uncontrolled releases of the
or Releases) . .
duty chemical-resistant gloves compound.

and boots.

Handling and Operational Plan
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Safe handling of Ethyl 2-bromooxazole-4-carboxylate requires strict adherence to the
following procedures to minimize exposure and ensure a controlled laboratory environment.

Experimental Protocol for Safe Handling:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.

o Work should be conducted within a certified chemical fume hood to minimize inhalation
exposure.

o Ensure that an eyewash station and safety shower are easily accessible.

e Handling:

[e]

Avoid contact with skin, eyes, and personal clothing.[1]

o

Wash hands thoroughly after handling.[1]

[¢]

Avoid breathing fumes, dust, or vapors.[1]

[¢]

Use only with adequate ventilation.[1]

[e]

Do not eat, drink, or smoke while handling.[1]
» Reaction:
o Set up all reaction apparatus within the fume hood.
o Continuously monitor the reaction for any signs of exothermic events or pressure buildup.

Workflow for Handling Ethyl 2-bromooxazole-4-carboxylate
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Handling Workflow
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Caption: Workflow for Handling Ethyl 2-bromooxazole-4-carboxylate.

Disposal Plan

Proper disposal of Ethyl 2-bromooxazole-4-carboxylate and its associated waste is critical to
prevent environmental contamination and ensure laboratory safety.

Disposal Protocol:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b044778?utm_src=pdf-body-img
https://www.benchchem.com/product/b044778?utm_src=pdf-body
https://www.benchchem.com/product/b044778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)
and consult state and local regulations.[1]

e Solid Waste:
o Collect in a designated, labeled, and sealed hazardous waste container.

o For spills, absorb with an inert material (e.g., vermiculite, sand) and place into a suitable
disposal container.[1]

e Liquid Waste:
o Collect in a designated, labeled, and sealed hazardous waste container.
o Do not mix with incompatible waste streams.
o Do not let the product enter drains, other waterways, or soil.[1]
e Container Disposal:
o Do not reuse empty containers.[1]
o Dispose of as unused product.[1]
 Final Disposal:
o Dispose of contents and containers at an approved waste disposal plant.[1]
o Observe all federal, state, and local regulations when disposing of the substance.[1]

Disposal Workflow Diagram
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Disposal Workflow
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Caption: Disposal Workflow for Ethyl 2-bromooxazole-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Ethyl 2-
bromooxazole-4-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044778#personal-protective-equipment-for-handling-
ethyl-2-bromooxazole-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://aksci.com/sds/W6386_SDS.pdf
http://www.ichemical.com/products/460081-20-3.html
http://www.ichemical.com/products/460081-20-3.html
https://cymitquimica.com/cas/460081-20-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61263307.htm
https://www.benchchem.com/product/b044778#personal-protective-equipment-for-handling-ethyl-2-bromooxazole-4-carboxylate
https://www.benchchem.com/product/b044778#personal-protective-equipment-for-handling-ethyl-2-bromooxazole-4-carboxylate
https://www.benchchem.com/product/b044778#personal-protective-equipment-for-handling-ethyl-2-bromooxazole-4-carboxylate
https://www.benchchem.com/product/b044778#personal-protective-equipment-for-handling-ethyl-2-bromooxazole-4-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

